Pyrrolopyrazines
Pyrrolopyrazines are a class of heterocyclic compounds characterized by the combination of pyrrole and pyrazine rings, forming a unique five-membered ring fused six-membered ring system. These molecules exhibit diverse structural complexity and possess a wide array of biological activities, making them attractive for both academic research and pharmaceutical development. Pyrrolopyrazines have shown potential in various therapeutic areas including anti-inflammatory, anticancer, and antiviral applications due to their ability to modulate multiple signaling pathways.
Structurally, these compounds often feature substituents on the rings that can influence their physicochemical properties and pharmacological profiles. Their synthesis involves multi-step reactions requiring precise control over reaction conditions to achieve desired products with high yield and purity. Due to their structural flexibility, pyrrolopyrazines are also valuable tools for medicinal chemists in structure-activity relationship (SAR) studies.
In summary, pyrrolopyrazines represent a fascinating subset of heterocycles with promising therapeutic potentials, driven by their intricate molecular design and versatile biological activities.

Structure | Chemical Name | CAS | MF |
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5H-Pyrrolo[2,3-b]pyrazine-2-carboxylic acid | 1895027-47-0 | C7H5N3O2 |
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MSC2504877 | 1460286-21-8 | C17H18N2O2 |
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2-Bromo-7-chloro-5H-pyrrolo2,3-bpyrazine | 1150617-58-5 | C6H3BrClN3 |
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6-methyl-5H-pyrrolo[2,3-b]pyrazine | 1312891-31-8 | C7H7N3 |
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(2-Bromo-5H-pyrrolo2,3-bpyrazin-7-yl)methanol | 1334674-88-2 | C7H6BrN3O |
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6,7,8,9-Tetrahydropyrazino[1,2-a]indol-1(2H)-one | 1433990-32-9 | C11H12N2O |
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(2-Bromo-7-hydroxymethyl-pyrrolo[2,3-b]pyrazin-5-yl)-methanol | 1334674-87-1 | C8H8BrN3O2 |
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2-Bromo-N-isopropyl-5H-pyrrolo[2,3-b]pyrazine-7-carboxamide | 1426425-73-1 | C10H11BrN4O |
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2-chloro-7-iodo-5-(triphenylmethyl)-5H-pyrrolo[2,3-b]pyrazine | 1509941-37-0 | C25H17ClIN3 |
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2-Methoxy-5h-pyrrolo[2,3-b]pyrazine | 1823381-89-0 | C7H7N3O |
Related Literature
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Mi-Hee Jung,Kyoung Chul Ko,Woo Ram Lee Dalton Trans., 2019,48, 15074-15090
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Penghui Ni,Jing Tan,Rong Li,Huawen Huang,Feng Zhang,Guo-Jun Deng RSC Adv., 2020,10, 3931-3935
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Lijiao Ao,Xinjia Hu,Meng Xu,Qiqing Zhang,Liang Huang Dalton Trans., 2020,49, 4669-4674
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Zhen Wang,Lei He,Lian Duan,Jun Yan,Ruiren Tang,Chunyue Pan,Xiangzhi Song Dalton Trans., 2015,44, 15914-15923
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Hui Xu,Hongyuan Shang,Liujun Jin,Chunyan Chen,Cheng Wang,Yukou Du J. Mater. Chem. A, 2019,7, 26905-26910
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